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Compound of Interest

Compound Name: Dimethyl-phenyl-silane

Cat. No.: B7799541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl-phenyl-silane (CAS Number: 766-77-8), also known as phenyldimethylsilane, is a

versatile organosilicon compound that has garnered significant attention in various fields of

chemical synthesis.[1][2] Its unique chemical structure, featuring a silicon atom bonded to two

methyl groups, a phenyl group, and a hydrogen atom, imparts a distinct reactivity profile that

makes it an invaluable tool in modern organic chemistry.[2] This technical guide provides a

comprehensive overview of Dimethyl-phenyl-silane, focusing on its core properties,

synthesis, and key applications relevant to researchers, scientists, and professionals in drug

development.

This document will detail experimental protocols for its synthesis and highlight its utility as a

reducing agent and in hydrosilylation reactions, crucial transformations in the synthesis of

pharmaceutical intermediates.[1] While direct incorporation into final drug products is less

common, its role in creating complex molecular architectures makes it a vital reagent in the

drug discovery and development pipeline.[3]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of Dimethyl-phenyl-silane
is essential for its safe handling and effective application in experimental work. The following

tables summarize key quantitative data for this compound.
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Table 1: Physical and Chemical Properties
Property Value Reference(s)

CAS Number 766-77-8 [2][4]

Molecular Formula C₈H₁₂Si [2][5]

Molecular Weight 136.27 g/mol [2][4]

Appearance Clear, colorless liquid [2][6]

Density 0.889 g/mL at 25 °C [4][7]

Boiling Point 157 °C at 744 mmHg [4][7]

Refractive Index (n20/D) 1.497 [4][7]

Flash Point 35 °C (95 °F) [4][8]

Solubility

Soluble in common organic

solvents (e.g., chloroform,

ether, THF); Insoluble in water.

[7]

Table 2: Spectroscopic Data
Spectroscopic Technique Key Data Reference(s)

¹H NMR
Spectra available from various

sources.
[9]

IR Spectroscopy

Characteristic peaks can be

found in the NIST Chemistry

WebBook.

[10]

Mass Spectrometry
Mass spectral data available in

public databases.
[11]

Safety and Handling
Dimethyl-phenyl-silane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[6][8] It is also moisture-sensitive.[6]
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Table 3: Safety Information
Hazard Description

Precautionary
Measures

Reference(s)

Flammability
Flammable liquid and

vapor.

Keep away from heat,

sparks, and open

flames. Use spark-

proof tools.

[6][8]

Health Hazards

May cause eye and

skin irritation.

Ingestion may cause

gastrointestinal

irritation.

Wear appropriate

personal protective

equipment (PPE),

including safety

goggles, gloves, and a

lab coat.

[6][12]

Storage

Store in a cool, dry,

well-ventilated area

away from

incompatible

substances. Keep

container tightly

closed.

Store in a flammables-

area and protect from

moisture.

[6]

Disposal

Dispose of

contents/container to

an approved waste

disposal plant.

Follow local

regulations for

chemical waste

disposal.

[12]

Synthesis of Dimethyl-phenyl-silane
Dimethyl-phenyl-silane can be synthesized through several routes. Two common laboratory-

scale methods are detailed below.

Synthesis from Chlorodimethylphenylsilane via
Reduction
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A straightforward method for the preparation of Dimethyl-phenyl-silane involves the reduction

of chlorodimethylphenylsilane with a hydride reducing agent, such as lithium aluminum hydride

(LiAlH₄).[1]

Apparatus Setup: A dry, round-bottom flask equipped with a reflux condenser and a magnetic

stirrer is set up under an inert atmosphere (e.g., nitrogen or argon).

Reaction Mixture: A suspension of lithium aluminum hydride (0.9 g) in dry diethyl ether (20

mL) is prepared in the flask.

Addition of Starting Material: A solution of chlorodimethylphenylsilane (10 mL) in dry diethyl

ether (70 mL) is added to the suspension.[1]

Reaction Conditions: The reaction mixture is heated under reflux for 22 hours.[1]

Work-up: After cooling, the reaction is carefully quenched with water, followed by standard

aqueous work-up procedures.

Purification: The crude product is purified by distillation to yield Dimethyl-phenyl-silane as

an oily liquid (typical yield: 93%).[1]

Synthesis of Dimethyl-phenyl-silane via Reduction

Reactants

Reaction Conditions Products & PurificationChlorodimethylphenylsilane
in dry ether
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Synthesis of Dimethyl-phenyl-silane via Reduction Workflow
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Synthesis from Dichlorodimethylsilane via Grignard
Reaction
An alternative synthesis route utilizes a Grignard reagent to form the phenyl-silicon bond.[1]

Grignard Reagent Preparation: Phenylmagnesium bromide is prepared by reacting

bromobenzene with magnesium turnings in dry diethyl ether under an inert atmosphere.[1]

Apparatus Setup: A dry, multi-necked, round-bottom flask is equipped with a dropping funnel,

a reflux condenser, and a magnetic stirrer under an inert atmosphere.

Reaction Mixture: The prepared phenylmagnesium bromide solution is placed in the flask

and cooled to 0 °C.

Addition of Starting Material: A solution of dichlorodimethylsilane (5 g, 38.5 mmol) in dry

diethyl ether (20 mL) is added dropwise to the stirred Grignard reagent at 0 °C.[1]

Reaction Conditions: The solution is then refluxed for 24 hours and subsequently cooled to

room temperature.[1]

Work-up: n-Pentane (40 mL) is added, and the resulting mixture is filtered. The solvent is

evaporated under reduced pressure.

Purification: The product is purified by distillation.[1]
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Synthesis via Grignard Reaction

Step 1: Grignard Reagent Preparation

Step 2: Reaction and Purification
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Synthesis of Dimethyl-phenyl-silane via Grignard Reaction Workflow
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Applications in Organic Synthesis
Dimethyl-phenyl-silane is a powerful reagent in a variety of organic transformations, primarily

leveraging the reactivity of the silicon-hydride bond.

Hydrosilylation Reactions
Hydrosilylation is the addition of a Si-H bond across an unsaturated bond, such as an alkene or

alkyne. This reaction is a cornerstone of organosilicon chemistry and is widely used to

synthesize organosilanes.

The platinum-catalyzed hydrosilylation of alkenes, such as styrene, is generally understood to

proceed via the Chalk-Harrod mechanism. This involves the oxidative addition of the silane to

the metal center, followed by coordination of the alkene, insertion of the alkene into the metal-

hydride or metal-silyl bond, and finally, reductive elimination to yield the product and regenerate

the catalyst.

Hydrosilylation of Styrene (Chalk-Harrod Mechanism)
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Simplified Chalk-Harrod Mechanism for Hydrosilylation

Reduction of Functional Groups
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Dimethyl-phenyl-silane is an effective reducing agent for a variety of functional groups,

offering a milder alternative to metal hydrides in many cases. It is particularly useful for the

reduction of carbonyls and imines.[7]

The following is a representative protocol for the reduction of an imine, a common

transformation in the synthesis of amine-containing pharmaceutical intermediates.

Apparatus Setup: A dry reaction flask is charged with the imine (e.g., N-benzylaniline, 1

equivalent).

Solvent and Reagents: An appropriate solvent (e.g., THF) is added, followed by Dimethyl-
phenyl-silane (1.1 to 1.5 equivalents).

Catalyst: A catalyst, such as a Lewis acid or a transition metal complex, may be added if

required.

Reaction Conditions: The reaction mixture is stirred at a suitable temperature (ranging from

room temperature to reflux) and monitored by an appropriate analytical technique (e.g., TLC

or GC-MS) until completion.

Work-up: The reaction is quenched, and the product is isolated and purified using standard

techniques such as extraction and column chromatography.

Role in Drug Development
While Dimethyl-phenyl-silane is not typically found as a structural component of final drug

molecules, its utility in their synthesis is significant. Organosilicon compounds play a crucial

role as intermediates and protecting groups in the synthesis of complex pharmaceuticals.[3][13]

[14]

Silylating Agent: Silyl ethers, formed from alcohols and a silylating agent, are common

protecting groups in multi-step syntheses. The dimethylphenylsilyl group can be used for this

purpose, offering different stability and reactivity profiles compared to other common silyl

groups.[14]

Synthesis of Intermediates: The reduction and hydrosilylation reactions described above are

fundamental transformations used to build the carbon skeletons of drug molecules and
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introduce key functional groups.

Biocompatible Polymers: Dimethyl-phenyl-silane is a precursor in the synthesis of silicone

polymers.[2] Silicones are known for their biocompatibility and are used in a variety of

medical devices and drug delivery systems.[13] While not a direct application in drug

formulation, the synthesis of novel biocompatible materials for drug delivery can involve

silane chemistry.

Conclusion
Dimethyl-phenyl-silane is a versatile and valuable reagent for researchers, scientists, and

drug development professionals. Its well-defined reactivity, particularly in hydrosilylation and

reduction reactions, provides a powerful tool for the construction of complex organic molecules.

The detailed protocols and data presented in this guide are intended to facilitate its effective

and safe use in the laboratory, ultimately contributing to advancements in chemical synthesis

and the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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